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Compound of Interest

Compound Name: F1839-/

Cat. No.: B161263

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals utilizing
F1839-I rigid polyurethane foam blocks in their experiments. The information provided herein is
intended to assist in obtaining accurate and repeatable results, with a specific focus on
understanding and mitigating edge effects.

Frequently Asked Questions (FAQs)

Q1: What is F1839-I foam?

Al: F1839-I refers to rigid, unicellular polyurethane foam that conforms to the ASTM F1839
standard specification.[1][2] This foam is widely used as a standard material for the mechanical
testing of orthopedic devices and instruments.[1][2][3] It is designed to have mechanical
properties on the order of human cancellous bone, providing a consistent and uniform medium
for testing.[1][2][4]

Q2: What are the different grades of F1839-1 foam?

A2: F1839-I foam is available in various grades, which are designated by their nominal density.
[5] Higher grade numbers correspond to higher foam densities and, consequently, greater
mechanical strength.[5][6] The selection of a specific grade depends on the particular
application and the type of bone tissue being simulated.[7]

Q3: What are "edge effects” in the context of foam block testing?
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A3: Edge effects refer to the phenomenon where the mechanical properties of a material
measured near its edges differ from the properties measured in the bulk of the material. In
foam block testing, this can manifest as localized strain concentrations or premature failure at
the specimen's edges, leading to an underestimation of the material's true strength and
stiffness.[8] This is often due to stress concentrations and the lack of lateral support at the free
surfaces.

Q4: Why is it important to account for edge effects?

A4: Unaccounted for edge effects can lead to significant errors in mechanical testing data,
compromising the validity and reproducibility of experimental results. For instance, in
orthopedic device testing, failing to consider edge effects could lead to inaccurate assessments
of implant stability and performance.

Data Presentation: Mechanical Properties of F1839-I
Foam Grades

The following tables summarize the minimum and maximum mechanical property values for
various grades of F1839-1 foam as specified by ASTM F1839.

Table 1: Density and Compressive Properties
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Minimum Maximum  Minimum  Maximum
Minimum  Maximum Compres Compres Compres Compres
Grade Density ( Density ( sive sive sive sive
kg/m 3) kg/m 3) Strength Strength Modulus Modulus
(MPa) (MPa) (MPa) (MPa)
5 72.10 88.10 0.4495 0.7800 12 20
10 144.0 176.0 1.745 2.820 45 75
12 173.0 211.5 2.485 3.970 65 105
15 216.0 264.5 3.820 6.050 100 160
20 288.5 352.5 6.630 10.45 170 270
25 360.5 440.5 10.15 16.00 260 420
30 432.5 528.5 14.30 22.70 370 590
35 504.5 617.0 19.15 30.55 490 790
40 576.5 705.0 24.60 39.55 630 1010
50 721.0 881.0 37.35 61.05 960 1550

Data sourced from ASTM F1839-08 and commercial supplier data sheets.[5][6]

Table 2: Shear Properties and Screw Pull-out Strength
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.. ) L. ) Minimum Maximum
Minimum Maximum  Minimum Maximum

Screw Screw
Shear Shear Shear Shear
Grade Pull-out Pull-out
Strength Strength Modulus Modulus
Strength Strength
(MPa) (MPa) (MPa) (MPa)
(N) (N)
5 0.420 0.805 6 12 53.1 85
10 1.225 2.010 15 25 220 350
12 1.610 2.580 20 30 310 490
15 2.235 3.510 25 40 470 750
20 3.395 5.275 40 60 886.7 1176.3
25 4.665 7.275 55 85 1250 1980
30 6.025 9.495 70 110 1670 2650
35 7.460 11.95 90 140 2130 3380
40 8.960 14.55 110 170 2620 4160
50 - - - - 3780 5990

Data sourced from ASTM F1839-08, a study on pedicle screw pull-out, and commercial
supplier data sheets.[6][9][10][11]

Troubleshooting Guide
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Issue

Possible Causes

Recommended Solutions

Inconsistent compressive

strength results

1. Non-uniform specimen
preparation. 2. Misalignment of
the specimen in the testing
machine. 3. Variation in strain
rate. 4. Prominent edge

effects.

1. Ensure specimens are cut
with parallel and flat surfaces,
perpendicular to the foam rise
direction.[12] 2. Use self-
aligning platens and ensure
the specimen is centered. 3.
Adhere strictly to the strain rate
specified in the relevant testing
standard (e.g., ASTM D1621).
4. Use larger specimens where
the central, unaffected region
is a higher proportion of the
total volume. Consider using a
lubricant on the platens to

reduce friction.

Premature failure at the edges

of the specimen

1. High stress concentrations
at the sharp edges of the
specimen. 2. Frictional forces
between the specimen and the

loading platens.

1. A slight chamfering of the
specimen edges may help to
reduce stress concentrations.
2. Apply a thin layer of
lubricant (e.g., petroleum jelly)
to the surfaces of the loading

platens.

Difficulty in obtaining a linear
elastic region in the stress-

strain curve

1. Initial settling of the
specimen (toe region). 2.
Cellular structure collapse at

low strains.

1. Apply a small preload to the
specimen before starting the
test to ensure full contact
between the specimen and the
platens. 2. Ensure the correct
foam grade is being used for
the expected load range. A
lower-density foam may exhibit
non-linear behavior at lower

stresses.

Specimen buckling during

compression

1. Aspect ratio (height to width)

of the specimen is too high.

1. Ensure the specimen aspect

ratio is in accordance with the
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relevant testing standard
(typically between 1:1 and 2:1

for compression testing).

Experimental Protocols
Protocol for Investigating Edge Effects in Compressive
Testing

This protocol is designed to quantify the influence of specimen size on the measured
compressive properties, thereby isolating the edge effect.

1. Objective: To determine the effect of specimen aspect ratio and size on the apparent
compressive strength and modulus of F1839-1 foam.

2. Materials and Equipment:

o F1839-1 foam blocks of a single grade (e.g., Grade 20).

e Universal Testing Machine (UTM) with a suitable load cell.

o Compression platens (parallel and flat).

o Calipers or micrometer for precise dimensional measurements.

e Specimen cutting tools (e.g., band saw with a fine-toothed blade).

3. Specimen Preparation:

» Cut cubic specimens of at least three different sizes from the same foam block. For example:
e Group A: 25 mm x 25 mm x 25 mm (n=5)

e Group B: 50 mm x 50 mm x 50 mm (n=5)

e Group C: 75 mm x 75 mm x 75 mm (n=5)

e Ensure all cut surfaces are smooth, parallel, and perpendicular to the foam rise direction.

e Measure and record the dimensions of each specimen to a precision of 0.01 mm.

4. Experimental Procedure:

o Set the crosshead speed of the UTM to a constant strain rate (e.g., 10% of the specimen
height per minute, as per ASTM D1621).
e Place a specimen at the center of the lower platen.
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e Bring the upper platen into contact with the specimen and apply a small preload (e.g., 5 N) to
ensure uniform contact.

« Initiate the compression test and record the load and displacement data until a predefined
strain (e.g., 10%) is reached.

» Repeat the test for all specimens in each group.

5. Data Analysis:

o Calculate the engineering stress and strain for each specimen.

o Determine the compressive modulus from the initial linear portion of the stress-strain curve.

o Determine the compressive strength at a specific strain (e.g., 5% or 10%).

e Calculate the mean and standard deviation of the compressive modulus and strength for
each specimen group.

o Plot the apparent compressive strength and modulus as a function of specimen size. A
significant increase in these properties with increasing specimen size would indicate the
presence of edge effects in the smaller specimens.

Visualizations
Experimental Workflow for Investigating Edge Effects
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Caption: Workflow for the experimental investigation of edge effects in F1839-1 foam block
testing.
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Caption: A logical troubleshooting guide for addressing inconsistent results in foam block
testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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